Cas no 106224-72-0 (Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester)

Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester structure
106224-72-0 structure
Product name:Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester
CAS No:106224-72-0
MF:C26H26N2O6
MW:462.494447231293
CID:1176498

Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl6-ethyl ester
    • Benzo[a]phenazine-6,9-dicarboxylic acid, 10-ethoxy-5-hydroxy-, 9-butyl 6-ethyl ester
    • Inchi: 1S/C26H26N2O6/c1-4-7-12-34-25(30)17-13-18-19(14-20(17)32-5-2)27-22-15-10-8-9-11-16(15)24(29)21(23(22)28-18)26(31)33-6-3/h8-11,13-14,29H,4-7,12H2,1-3H3
    • InChI Key: URSYYDOKGZONQB-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(O)=C(C(OCC)=O)C1C2=NC2C(=CC(C(OCCCC)=O)=C(OCC)C=2)N=1

Computed Properties

  • Exact Mass: 462.17918

Experimental Properties

  • Density: 1.288±0.06 g/cm3(Predicted)
  • Melting Point: 122.5-123.5 °C
  • Boiling Point: 649.7±50.0 °C(Predicted)
  • PSA: 107.84
  • pka: 6.97±0.30(Predicted)

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